Cas no 875460-73-4 (2-[4-(Naphthalene-2-sulfonyl)piperazin-1-yl]-2-oxoethyl 2-chloropyridine-3-carboxylate)

• Product Name: 2-[4-(Naphthalene-2-sulfonyl)piperazin-1-yl]-2-oxoethyl 2-chloropyridine-3-carboxylate
• CAS No: 875460-73-4
• MF: C₂₂H₂₀ClN₃O₅S
• MW: 473.92930316925
• CID: 6356192
• PubChem ID: 16345662
• Update Time: 2025-11-03

2-[4-(Naphthalene-2-sulfonyl)piperazin-1-yl]-2-oxoethyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-[4-(naphthalene-2-sulfonyl)piperazin-1-yl]-2-oxoethyl 2-chloropyridine-3-carboxylate
• 875460-73-4
• AKOS000900863
• EN300-18064592
• Z19817919
• 2-[4-(Naphthalene-2-sulfonyl)piperazin-1-yl]-2-oxoethyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C22H20ClN3O5S/c23-21-19(6-3-9-24-21)22(28)31-15-20(27)25-10-12-26(13-11-25)32(29,30)18-8-7-16-4-1-2-5-17(16)14-18/h1-9,14H,10-13,15H2
• InChI Key： YDVJJWQEHSUORQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(N1CCN(CC1)S(C1C=CC2C=CC=CC=2C=1)(=O)=O)=O

Computed Properties

• Exact Mass: 473.0812196g/mol
• Monoisotopic Mass: 473.0812196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-[4-(Naphthalene-2-sulfonyl)piperazin-1-yl]-2-oxoethyl 2-chloropyridine-3-carboxylate

Introduction to the Compound with CAS No. 875460-73-4: 2-[4-(Naphthalene-2-sulfonyl)piperazin-1-yl]-2-oxoethyl 2-chloropyridine-3-carboxylate

The compound with CAS No. 875460-73-4, known as 2-[4-(Naphthalene-2-sulfonyl)piperazin-1-yl]-2-oxoethyl 2-chloropyridine-3-carboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a naphthalene moiety, a piperazine ring, and a chloropyridine group, all of which contribute to its unique properties and applications.

Recent studies have highlighted the importance of naphthalene derivatives in drug design due to their ability to enhance the pharmacokinetic properties of molecules. The naphthalene-2-sulfonyl group in this compound is particularly notable for its role in improving the solubility and bioavailability of the molecule, making it a promising candidate for pharmaceutical applications. Additionally, the piperazine ring is a well-known structural element in medicinal chemistry, often used to improve the binding affinity of drugs to their target proteins.

The chloropyridine group in this compound adds another layer of complexity and functionality. Chlorine substitution on the pyridine ring can significantly influence the electronic properties of the molecule, potentially enhancing its activity as an inhibitor or modulator in biological systems. Recent research has shown that such substitutions can also play a critical role in optimizing the selectivity of drug candidates, reducing off-target effects and improving therapeutic outcomes.

One of the most exciting aspects of this compound is its potential in the field of antitumor drug development. Studies have demonstrated that molecules with similar structural features exhibit potent anticancer activity by targeting key enzymes or pathways involved in tumor growth and metastasis. The combination of naphthalene, piperazine, and chloropyridine groups in this compound suggests that it may possess unique mechanisms of action that could be leveraged for developing novel cancer therapies.

Moreover, this compound has shown promise in anti-inflammatory and antimicrobial applications. The presence of the sulfonyl group and the aromatic rings contributes to its ability to inhibit inflammatory mediators and microbial enzymes, making it a potential candidate for treating conditions such as arthritis or infections caused by resistant pathogens.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of advanced techniques such as microwave-assisted synthesis or catalytic cross-coupling has enabled researchers to optimize the production process, ensuring high yields and purity levels.

From an analytical standpoint, modern spectroscopic methods such as NMR, IR, and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These techniques provide valuable insights into the molecular interactions and stability of the compound under various conditions.

In conclusion, CAS No. 875460-73-4: 2-[4-(Naphthalene-2-sulfonyl)piperazin-1-yl]-2-oxoethyl 2-chloropyridine-3-carboxylate represents a cutting-edge molecule with diverse applications in pharmaceutical research. Its unique structure and functional groups make it a valuable tool for exploring new therapeutic strategies across multiple disease areas.